Cas no 819058-17-8 (BENZONITRILE, 6-BROMO-2-FLUORO-3-(TRIFLUOROMETHOXY)-)

• Product Name: BENZONITRILE, 6-BROMO-2-FLUORO-3-(TRIFLUOROMETHOXY)-
• CAS No: 819058-17-8
• MF: C₈H₂BrF₄NO
• MW: 284.005195140839
• CID: 3397452
• PubChem ID: 66681342
• Update Time: 2025-04-21

BENZONITRILE, 6-BROMO-2-FLUORO-3-(TRIFLUOROMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZONITRILE, 6-BROMO-2-FLUORO-3-(TRIFLUOROMETHOXY)-
• 4-broMo-2-fluoro-3-(trifluoroMethoxy)benzonitrile
• 6-bromo-2-fluoro-3-trifluoromethoxybenzonitrile
• SCHEMBL422870
• 6-bromo-2-fluoro-3-(trifluoromethoxy)benzonitrile
• SMSANFOGHABHJY-UHFFFAOYSA-N
• 819058-17-8

• Inchi： 1S/C8H2BrF4NO/c9-5-2-1-4(3-14)6(10)7(5)15-8(11,12)13/h1-2H
• InChI Key： GRWSAFPBMLDAPS-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(Br)C(OC(F)(F)F)=C1F

Computed Properties

• Exact Mass: 282.92559Da
• Monoisotopic Mass: 282.92559Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 33Ų